molecular formula C6H8O4 B8701738 (1S,2S)-2-(Methoxycarbonyl)cyclopropanecarboxylic acid

(1S,2S)-2-(Methoxycarbonyl)cyclopropanecarboxylic acid

Cat. No.: B8701738
M. Wt: 144.12 g/mol
InChI Key: IRRAJLZEAOBJIV-IMJSIDKUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1S,2S)-2-(Methoxycarbonyl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C6H8O4 and its molecular weight is 144.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H8O4

Molecular Weight

144.12 g/mol

IUPAC Name

(1S,2S)-2-methoxycarbonylcyclopropane-1-carboxylic acid

InChI

InChI=1S/C6H8O4/c1-10-6(9)4-2-3(4)5(7)8/h3-4H,2H2,1H3,(H,7,8)/t3-,4-/m0/s1

InChI Key

IRRAJLZEAOBJIV-IMJSIDKUSA-N

Isomeric SMILES

COC(=O)[C@H]1C[C@@H]1C(=O)O

Canonical SMILES

COC(=O)C1CC1C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Oxabicyclo[3.1.0]hexane-2,4-dione (766 mg) was added to methanol (10 mL) at 0° C. After addition of triethylamine (0.953 mL), the mixture was stirred at room temperature for 1 hr. The solvent was evaporated. The residue was dissolved in ethyl acetate, washed with 1 N hydrochloric acid and brine, dried over magnesium sulfate and concentrated in vacuo to give the title compound (460 mg) as a colorless oil.
Quantity
766 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.953 mL
Type
solvent
Reaction Step Two

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